Cas no 1042443-60-6 ((2-(Ethylsulfonyl)phenyl)boronic acid)

• Product Name: (2-(Ethylsulfonyl)phenyl)boronic acid
• CAS No: 1042443-60-6
• MF: C₈H₁₁BO₄S
• MW: 214.046541452408
• MDL: MFCD03095198
• CID: 829085
• Update Time: 2025-04-19

(2-(Ethylsulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(Ethylsulfonyl)phenyl)boronic acid
• 2-Ethylsulfonylphenylboronic acid

• MDL： MFCD03095198
• Inchi： 1S/C8H11BO4S/c1-2-14(12,13)8-6-4-3-5-7(8)9(10)11/h3-6,10-11H,2H2,1H3
• InChI Key： GNCPGKLAKBQXAU-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=CC=1B(O)O)(=O)=O

Computed Properties

• Exact Mass: 214.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 468.424 ℃ at 760 mmHg
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 82.98000
• LogP: 0.24080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds